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Compound of Interest

Compound Name: Z-Ser-obzl

Cat. No.: B554346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for Z-
Ser-obzl (N-Cbz-L-serine benzyl ester), a key reagent in peptide synthesis and other

biochemical applications. The information presented herein is intended to equip laboratory

personnel with the necessary knowledge to handle this compound safely.

Physicochemical and Toxicological Data
Quantitative data on the physicochemical and toxicological properties of Z-Ser-obzl is limited.

The following table summarizes the available information. Researchers should handle this

compound with care, assuming it may be hazardous in the absence of complete data.
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Property Value Citation

Chemical Name N-Cbz-L-serine benzyl ester [1][2]

Synonyms Z-Ser-OBzl, Cbz-Ser-OBzl [1][3]

CAS Number 21209-51-8 [1][2][3]

Molecular Formula C18H19NO5 [2]

Molecular Weight 329.35 g/mol [1]

Appearance White to off-white solid

Melting Point 83-86 °C [1]

Boiling Point No data available

Flash Point Not applicable [1]

Solubility Slightly soluble in water.[4]

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Storage Class 11 - Combustible Solids [1]

WGK (Water Hazard Class) 3 [1]

Hazard Identification and Safety Precautions
While specific toxicity data is lacking, the primary hazards associated with Z-Ser-obzl are

related to its potential for irritation and its combustible nature as a solid.

General Handling Precautions:

Avoid contact with skin and eyes.

Avoid formation and inhalation of dust.

Ensure adequate ventilation in the handling area.
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Wash hands thoroughly after handling.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields.[1]

Hand Protection: Chemical-resistant gloves.[1]

Respiratory Protection: A NIOSH-approved N95 (US) or type P1 (EN 143) dust mask is

recommended where dust is generated.[1]

Skin and Body Protection: Laboratory coat.

Experimental Protocols: Safe Handling in Chemical
Synthesis
The following protocols are adapted from established procedures for the N-terminal protection

of serine benzyl ester and highlight key safety and handling steps.

N-Terminal Protection of Serine Benzyl Ester (General
Workflow)
This experimental workflow outlines the general steps for the acylation of the N-terminal amine

of serine benzyl ester. The reaction is typically carried out in the presence of a base to

neutralize acidic byproducts.
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General Workflow for N-Terminal Protection of Serine Benzyl Ester

Preparation

Reaction

Work-up & Isolation
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in an appropriate solvent

Add base to the reaction mixture

Add protecting group reagent

Stir at controlled temperature

Neutralize/Quench the reaction

Extract the product with
an organic solvent

Wash the organic layer

Dry over anhydrous salt

Concentrate under reduced pressure
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Caption: General workflow for the N-terminal protection of serine benzyl ester.
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Cbz Protection of Serine Benzyl Ester
This protocol describes the protection of the amino group with a benzyloxycarbonyl (Cbz)

group.

Methodology:

Preparation: Dissolve L-serine benzyl ester (1.0 eq) in a 2:1 mixture of dioxane and water in

a three-necked flask equipped with a stirrer and two addition funnels.[5]

Basification: Cool the solution to 0°C in an ice-salt bath. Simultaneously add benzyl

chloroformate (Cbz-Cl, 1.1 eq) and a 4N NaOH solution dropwise while stirring vigorously,

maintaining the pH between 8 and 10.[5]

Reaction: After the addition is complete, remove the cooling bath and allow the mixture to stir

at room temperature for 2-3 hours.[5]

Work-up: Wash the reaction mixture with diethyl ether to remove excess Cbz-Cl. Acidify the

aqueous layer to a pH of 2 with cold 1N HCl to precipitate the product.[5]

Isolation: Extract the product with ethyl acetate. Combine the organic layers, wash with water

and then brine, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under

reduced pressure.[5]

Stability and Reactivity
Stability: Z-Ser-obzl is stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,

carbon dioxide, and nitrogen oxides.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Z-Ser-obzl from

receipt to disposal.
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Safe Handling Workflow for Z-Ser-obzl

Receive Chemical
(Inspect for damage)

Store in a cool, dry,
well-ventilated area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh in a ventilated enclosure
(Fume hood or balance enclosure)

Handle in a fume hood

Spill Response
(Use absorbent material,
avoid dust generation)

Dispose of as chemical waste
(Follow institutional guidelines)

Decontaminate work area
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Caption: A logical workflow for the safe handling of Z-Ser-obzl in a laboratory setting.
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Hypothetical Thermal Decomposition Pathway
While specific experimental data on the thermal decomposition of Z-Ser-obzl is not readily

available, a hypothetical pathway can be proposed based on the thermal degradation of similar

amino acid derivatives. The primary decomposition products are likely to be carbon dioxide,

water, ammonia, and potentially other nitrogen and carbon oxides.

Hypothetical Thermal Decomposition of Z-Ser-obzl

Decomposition Products

Z-Ser-obzl

High Temperature

Carbon Dioxide (CO2) Water (H2O) Ammonia (NH3) Nitrogen Oxides (NOx) Other Carbon Compounds

Click to download full resolution via product page

Caption: A simplified, hypothetical pathway for the thermal decomposition of Z-Ser-obzl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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